N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide

• IUPAC Name: N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H16N2O3/c1-2-12-7-9-13(10-8-12)19-18(22)15-11-17(23-20-15)14-5-3-4-6-16(14)21/h3-11,21H,2H2,1H3,(H,19,22)
• InChI Key: ASFXSHPRGBXKQA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=NOC(=C2)C3=CC=CC=C3O
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide, also known as LY294002, is a synthetic small molecule inhibitor that selectively targets the phosphatidylinositol 3-kinase (PI3K) family of enzymes. This compound has been widely used in scientific research due to its ability to inhibit PI3K signaling, which plays a critical role in various cellular processes, including cell growth, proliferation, and survival.

Mechanism of Action

N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide selectively inhibits the activity of PI3K enzymes by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its downstream targets, including Akt and mTOR, which are involved in various cellular processes, including cell growth, proliferation, and survival.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as to inhibit the growth and survival of these cells. Additionally, N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide has been shown to inhibit the activation of inflammatory and immune responses, as well as to modulate insulin signaling.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide has several advantages for use in lab experiments, including its selectivity for PI3K enzymes and its ability to inhibit downstream signaling pathways. However, it is important to note that N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide may have off-target effects, and its use should be carefully controlled and monitored.

Future Directions

There are several future directions for the use of N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide in scientific research. One potential area of research is the development of more selective inhibitors of PI3K enzymes, which could be used to study the specific roles of different PI3K isoforms in cellular processes. Additionally, N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide could be used in combination with other drugs to enhance its therapeutic effects in cancer treatment. Finally, the use of N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide in animal models could provide valuable insights into the role of PI3K signaling in disease processes and could lead to the development of new therapeutic strategies.

Synthesis Methods

The synthesis of N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide involves several steps, including the condensation of 4-ethylphenylhydrazine with 2-hydroxybenzaldehyde to form the corresponding hydrazone, which is then cyclized with chloroacetyl isocyanate to yield the isoxazole ring. The resulting isoxazole is then acetylated, followed by the introduction of the carboxamide group through reaction with chloroacetic acid.

Scientific Research Applications

N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide has been extensively used in scientific research to investigate the role of PI3K signaling in various cellular processes. It has been shown to inhibit the growth and survival of cancer cells, as well as to induce apoptosis in these cells. Additionally, N-(4-ethylphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide has been used to study the role of PI3K signaling in insulin signaling, inflammation, and immune responses.